Cas no 7473-12-3 (8-Nitroisoquinoline)

8-Nitroisoquinoline structure
8-Nitroisoquinoline structure
8-Nitroisoquinoline
7473-12-3
C9H6N2O2
174.15614
980101
343749

8-Nitroisoquinoline Properties

Names and Identifiers

    • 8-Nitroisoquinoline
    • Isoquinoline, 8-nitro- (7CI,8CI,9CI)
    • 8-Nitro-isochinolin
    • 8-NITRO-ISOQUINOLINE
    • AKOS016008263
    • 7473-12-3
    • SY284347
    • MFCD19690132
    • NSC400233
    • DTXSID30322020
    • NSC-400233
    • SCHEMBL3292426
    • DB-342116
    • Isoquinoline, 8-nitro-
    • +Expand
    • MFCD19690132
    • SUXMGKFFQJTYEX-UHFFFAOYSA-N
    • InChI=1S/C9H6N2O2/c12-11(13)9-3-1-2-7-4-5-10-6-8(7)9/h1-6H
    • C1=CC2=CC=NC=C2C(=C1)[N+](=O)[O-]

Computed Properties

  • 174.04300
  • 0
  • 1
  • 1
  • 174.043
  • 13
  • 202
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.9
  • 58.7Ų

Experimental Properties

  • 2.66620
  • 58.71000
  • 1.682
  • 340.5°Cat760mmHg
  • 340.5°Cat760mmHg
  • 1.354

8-Nitroisoquinoline Security Information

8-Nitroisoquinoline Customs Data

  • 2933499090
  • China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Nitroisoquinoline Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A189005037-5g
8-Nitroisoquinoline
7473-12-3 95%
5g
$1020.00 2023-09-01
Chemenu
CM123741-1g
8-nitroisoquinoline
7473-12-3 95%
1g
$327 2021-08-05
Crysdot LLC
CD11063186-1g
8-Nitroisoquinoline
7473-12-3 95+%
1g
$496
eNovation Chemicals LLC
Y1192041-5g
8-Nitroisoquinoline
7473-12-3 95%
5g
$1495 2022-09-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1438200-5g
8-Nitroisoquinoline
7473-12-3 98%
5g
¥11492.00 2024-07-28

8-Nitroisoquinoline Synthesis

8-Nitroisoquinoline Related Literature

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://en.chemfish.com/
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk